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3,5-Dimethoxyphenylglyoxal

hydrate

Cat. No.: B2988162 Get Quote

A Technical Guide for Researchers in Organic Synthesis and Drug Discovery

For scientists and professionals engaged in advanced chemical research and pharmaceutical

development, the procurement of high-purity, well-characterized reagents is a critical starting

point. 3,5-Dimethoxyphenylglyoxal hydrate (CAS No. 188199-78-2) is a versatile building

block in organic synthesis, particularly in the construction of heterocyclic scaffolds of medicinal

interest. This guide provides an in-depth overview of its commercial availability, key technical

data, and potential experimental applications.

Commercial Availability and Supplier Specifications
Identifying reliable commercial suppliers is crucial for ensuring the quality and consistency of

starting materials in research. Below is a summary of a known supplier for 3,5-
Dimethoxyphenylglyoxal hydrate, providing key quantitative data for easy comparison and

procurement decisions.
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Supplier
CAS
Number

Purity
Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Storage
Condition
s (°C)

Crysdot

LLC

188199-

78-2
95+% C₁₀H₁₂O₅ 212.2

343.1 at

760 mmHg
2-8

Note: Data is based on publicly available information from the supplier's website. Researchers

should always consult the latest certificate of analysis (CoA) and safety data sheet (SDS) from

the supplier before purchase and use.

Experimental Protocols and Synthetic Utility
While specific, detailed experimental protocols for the use of 3,5-Dimethoxyphenylglyoxal
hydrate are not readily available in public literature, its structural motifs suggest its utility in a

variety of synthetic transformations, analogous to other arylglyoxals. The primary reactive sites

are the two adjacent carbonyl groups, making it an excellent precursor for the synthesis of a

diverse range of heterocyclic compounds.

General Experimental Workflow for Heterocycle Synthesis:

The following diagram illustrates a generalized workflow for the utilization of a chemical reagent

like 3,5-Dimethoxyphenylglyoxal hydrate in a typical research setting, from initial

procurement to final product analysis.
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A generalized experimental workflow for utilizing a chemical reagent in a research laboratory.
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Potential Signaling Pathway Involvement and
Logical Relationships in Drug Discovery
In the context of drug development, small molecules synthesized from precursors like 3,5-
Dimethoxyphenylglyoxal hydrate can be designed to interact with specific biological targets.

The diagram below illustrates a hypothetical signaling pathway and the potential intervention

points for a novel inhibitor developed from this chemical scaffold.
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A diagram illustrating the potential intervention of a novel inhibitor in a signaling cascade.
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Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 3,5-
Dimethoxyphenylglyoxal hydrate. According to the information provided by Crysdot LLC, this

compound is classified with a "Warning" signal word and is associated with the hazard

statement H302 (Harmful if swallowed). Precautionary statements include P280 (Wear

protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF

IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing). Researchers should always refer to the full Safety Data

Sheet (SDS) provided by the supplier for comprehensive safety and handling information.

This technical guide serves as a foundational resource for researchers interested in utilizing

3,5-Dimethoxyphenylglyoxal hydrate. By providing a starting point for sourcing and outlining

its synthetic potential, it is intended to facilitate the innovative work of scientists in the fields of

chemical synthesis and drug discovery.

To cite this document: BenchChem. [Commercial Sourcing and Applications of 3,5-
Dimethoxyphenylglyoxal Hydrate for Research Professionals]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b2988162#commercial-suppliers-
of-3-5-dimethoxyphenylglyoxal-hydrate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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